Cas no 2137489-34-8 (4-Pyridazinepropanoic acid, α-amino-, methyl ester)

• Product Name: 4-Pyridazinepropanoic acid, α-amino-, methyl ester
• CAS No: 2137489-34-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5297191
• PubChem ID: 165741251
• Update Time: 2025-10-28

4-Pyridazinepropanoic acid, α-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinepropanoic acid, α-amino-, methyl ester
• 2137489-34-8
• methyl 2-amino-3-(pyridazin-4-yl)propanoate
• EN300-767252

• Inchi： 1S/C8H11N3O2/c1-13-8(12)7(9)4-6-2-3-10-11-5-6/h2-3,5,7H,4,9H2,1H3
• InChI Key： PJHHCPFHDPLDQU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1=CN=NC=C1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 343.5±27.0 °C(Predicted)
• pka: 6.11±0.33(Predicted)

Additional information on 4-Pyridazinepropanoic acid, α-amino-, methyl ester

Introduction to 4-Pyridazinepropanoic acid, α-amino-, methyl ester (CAS No. 2137489-34-8)

4-Pyridazinepropanoic acid, α-amino-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2137489-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine derivative class, a heterocyclic aromatic structure featuring a six-membered ring containing two nitrogen atoms. The presence of both an α-amino group and a methyl ester functionality makes this molecule a versatile intermediate in the synthesis of more complex bioactive molecules.

Theα-amino moiety in 4-Pyridazinepropanoic acid, α-amino-, methyl ester introduces potential sites for further chemical modifications, such as amidation or peptide coupling, which are crucial in drug development. Themethyl ester group provides an additional handle for hydrolysis to yield the corresponding carboxylic acid, allowing for further derivatization. These structural features make it a valuable building block in medicinal chemistry and synthetic organic chemistry.

In recent years, there has been growing interest in pyridazine derivatives due to their diverse biological activities. Pyridazine scaffolds have been reported to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. The compound 4-Pyridazinepropanoic acid, α-amino-, methyl ester is no exception and has been explored in several research avenues.

One of the most compelling areas of research involving 4-Pyridazinepropanoic acid, α-amino-, methyl ester is its potential role as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop molecules with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegenerative disorders. Theα-amino group serves as a key anchor for designing peptidomimetics, while themethyl ester can be converted into a carboxylate for salt formation or further conjugation.

Themethyl ester functionality also allows for easy introduction of protecting groups or reactive handles, making it adaptable for various synthetic strategies. This adaptability has been exploited in the development of prodrugs or drug candidates designed to improve solubility or target specificity. Additionally, the pyridazine core itself has been modified to enhance binding affinity or metabolic stability, further demonstrating its importance as a pharmacophore.

Recent advances in computational chemistry and high-throughput screening have accelerated the discovery of new derivatives of 4-Pyridazinepropanoic acid, α-amino-, methyl ester. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its mechanism of action. These studies often involve docking simulations to predict binding modes and optimize lead structures before experimental validation.

In clinical research, 4-Pyridazinepropanoic acid, α-amino-, methyl ester has been investigated as part of larger drug discovery programs. Its incorporation into libraries of compounds has led to the identification of several hits with promising biological activity. For example, derivatives bearing this scaffold have shown inhibitory effects on kinases such as EGFR and VEGFR, which are overexpressed in certain cancers. The ability to fine-tune its structure has enabled researchers to modulate potency and selectivity.

The synthesis of 4-Pyridazinepropanoic acid, α-amino-, methyl ester itself is an area of active interest among synthetic chemists. Efficient synthetic routes not only provide access to this compound but also contribute to the development of scalable methodologies for related derivatives. Strategies such as multi-component reactions (MCRs) or transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridazine core with high efficiency. These methods often highlight the versatility of pyridazine intermediates in constructing complex molecular architectures.

Theα-amino group present in 4-Pyridazinepropanoic acid, α-amino-, methyl ester is particularly valuable for peptidomimetic design. Peptides are widely used therapeutics due to their biological activity but often suffer from poor pharmacokinetic properties. By incorporating non-peptide mimetics based on pyridazine derivatives, researchers aim to overcome these limitations while retaining efficacy. This approach has led to novel compounds with improved oral bioavailability and reduced immunogenicity.

Themethyl ester functionality also facilitates conjugation with other biomolecules such as carbohydrates or lipids for targeted delivery systems. Such conjugates can enhance drug delivery by improving circulation time or targeting specific tissues or cells. This strategy is particularly relevant in oncology where targeted therapies are sought after to minimize side effects while maximizing therapeutic efficacy.

In conclusion,4-Pyridazinepropanoic acid, α-amino-, methyl ester (CAS No. 2137489-34-8) represents a promising scaffold with diverse applications in pharmaceutical research and development. Its structural features—combining anα-amino group with anmethyl ester